Cas no 109423-03-2 (23-Hydroxybudesonide)

• Product Name: 23-Hydroxybudesonide
• CAS No: 109423-03-2
• Molecular Formula: C₂₅H₃₄O₇
• Molecular Weight: 446.5
• CID: 1063136
• PubChem ID: 118753367

23-Hydroxybudesonide Properties

Names and Identifiers

• 23-Hydroxybudesonide
• OBFKEHNWUXWRPI-BZGQYQIDSA-N
• CID 131698841
• Pregna-1,4-diene-3,20-dione, 11,21-dihydroxy-16,17-[(2-hydroxybutylidene)bis(oxy)]-, (11β,16α)-
• Triamcinolone Hexacetonide Impurity 9
• 109423-03-2
• CHEMBL3542193
• (11I(2),16I+/-)-11,21-Dihydroxy-16,17-[(2-hydroxybutylidene)bis(oxy)]pregna-1,4-diene-3,20-dione
• DTXSID601122295

• InChIKey： OBFKEHNWUXWRPI-ONOUISOPSA-N
• Inchi： 1S/C25H34O7/c1-4-17(28)22-31-20-10-16-15-6-5-13-9-14(27)7-8-23(13,2)21(15)18(29)11-24(16,3)25(20,32-22)19(30)12-26/h7-9,15-18,20-22,26,28-29H,4-6,10-12H2,1-3H3/t15-,16-,17?,18-,20-,21+,22?,23-,24-,25+/m0/s1
• SMILES： O1C(C(CC)O)O[C@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4[C@H](C[C@]3(C)[C@]12C(CO)=O)O)=O

Computed Properties

• Exact Mass: 446.23045342g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 446.23045342g/mol
• Heavy Atom Count: 32
• Complexity: 895
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 113

Experimental Properties

• Boiling Point: 638.2±55.0 °C(Predicted)
• Melting Point: >132°C (dec.)
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Methanol (Slightly)
• pka: 12.87±0.10(Predicted)
• Density: 1.33±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids